Cas no 3097-60-7 (8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione)
![8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione structure](https://ossimg.kuujia.com/scimg/3500/3097-60-7x500.png)
3097-60-7 structure
Product Name:8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
- bicyclo<2.2.0>hex-5-ene-2,3-dicarboxylic anhydride
- AC1L6XDX
- bicyclo[2.2.0]hex-5-ene-2,3-dicarboxylic acid anhydride
- Bicyclo< 2.2.0> hex-5-en-2,3-dicarbonsaeure-anhydrid
- CTK1C3285
- NSC176871
- 3097-60-7
- AKOS024329474
- 8-OXATRICYCLO[4.3.0.0(2,5)]NON-3-ENE-7,9-DIONE
- NSC-176871
- DTXSID90306467
-
- Inchi： 1S/C8H6O3/c9-7-5-3-1-2-4(3)6(5)8(10)11-7/h1-6H
- InChI Key： UTFGPLWKZPCLCO-UHFFFAOYSA-N
- SMILES： O1C(C2C(C1=O)C1C=CC12)=O
Computed Properties
- Exact Mass: 150.03168
- Monoisotopic Mass: 150.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 0.11800
8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3097-60-7 (8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione) Related Products
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- 5333-84-6(3-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride)
- 935-79-5((3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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